Cas no 1297607-82-9 ([5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride)

• Product Name: [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride
• CAS No: 1297607-82-9
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• MDL: MFCD13186338
• CID: 2094333
• PubChem ID: 53398964
• Update Time: 2025-08-05

[5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(Methoxymethyl)-1H-pyrazol-3-yl)methanamine hydrochloride
• 3-Aminomethyl-5-(methoxymethyl)-pyrazole hydrochloride
• [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride
• MFCD13186338
• [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine;hydrochloride
• XBC60782
• 1-[5-(methoxymethyl)-2H-pyrazol-3-yl]methanamine hydrochloride
• 1-[5-(Methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride, AldrichCPR
• 3-Aminomethyl-5-(methoxymethyl)pyrazole HCl
• PB38492
• ([5-(METHOXYMETHYL)-1H-PYRAZOL-3-YL]METHYL)AMINE HYDROCHLORIDE
• 1H-Pyrazole-3-methanamine, 5-(methoxymethyl)-, hydrochloride (1:1)
• 3-Aminomethyl-5-(methoxymethyl)pyrazole hydrochloride
• {[5-(Methoxymethyl)-1H-pyrazol-3-yl]methyl}amine hydrochloride
• CS-0052981
• 1297607-82-9
• (5-(Methoxymethyl)-1H-pyrazol-3-yl)methanaminehydrochloride
• AKOS025291018

• MDL： MFCD13186338
• Inchi： 1S/C6H11N3O.ClH/c1-10-4-6-2-5(3-7)8-9-6;/h2H,3-4,7H2,1H3,(H,8,9);1H
• InChI Key： GDUGLELSWLIHFX-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1=CC(CN)=NN1

Computed Properties

• Exact Mass: 177.0668897g/mol
• Monoisotopic Mass: 177.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Additional information on [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride

[5-(Methoxymethyl)-1H-Pyrazol-3-yl]Methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1297607-82-9, known as [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with a methoxymethyl group at the 5-position and a methanamine group at the 3-position, with the hydrochloride salt form being the predominant species.

Recent studies have highlighted the potential of [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). These findings suggest that it could be a valuable lead compound for developing treatments for inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory effects, [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride has also shown potential in combating oxidative stress, a condition linked to numerous pathological states including neurodegenerative diseases and cancer. Experimental data indicate that this compound acts as a potent scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—makes it an attractive candidate for multi-target drug design.

The synthesis of [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride involves a series of well-established organic chemical reactions. The process typically begins with the preparation of the pyrazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent steps involve functional group transformations to introduce the methoxymethyl and methanamine substituents at specific positions on the ring. The final step involves protonation of the amine group to form the hydrochloride salt, ensuring optimal solubility and stability for pharmacological studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm its molecular structure and purity, which are critical for ensuring reproducible results in biological assays.

One of the most intriguing aspects of [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride is its ability to interact with cellular targets through multiple mechanisms. For example, it has been shown to modulate ion channels, which are crucial for maintaining cellular homeostasis and signaling processes. This versatility underscores its potential as a multi-functional therapeutic agent capable of addressing complex disease states that involve multiple pathophysiological pathways.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and efficacy in vivo. Preclinical studies are being conducted to evaluate its safety profile, including toxicity assessments and pharmacokinetic modeling. These efforts aim to pave the way for clinical trials that could ultimately lead to its approval as a novel therapeutic agent.

In conclusion, [5-(methoxymethyl)-1H-pyrazol-3-yl]methanamine hydrochloride represents a compelling example of how structural modifications can yield molecules with diverse biological activities. With its promising anti-inflammatory and antioxidant properties, coupled with ongoing research into its pharmacokinetics and safety profile, this compound holds significant potential in advancing drug discovery efforts targeting inflammatory and oxidative stress-related diseases.